Cas no 132680-54-7 (6-Methoxyisoindolin-1-one)

• Product Name: 6-Methoxyisoindolin-1-one
• CAS No: 132680-54-7
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD08234735
• CID: 138362
• PubChem ID: 14005623
• Update Time: 2025-04-19

6-Methoxyisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Methoxyisoindolin-1-one
• 1H-Isoindol-1-one,2,3-dihydro-6-methoxy-
• 6-METHOXY-2,3-DIHYDRO-ISOINDOL-1-ONE
• 6-Methoxyisoindole
• 6-Methoxyisoindolinone
• 6-methoxy-2,3-dihydroisoindol-1-one
• 3-dihydro-1H-isoindol-1-one
• 2,3-Dihydro-6-methoxy-1H-isoindol-1-one
• 6-Methoxy-2,3-dihydro-1H-isoindol-1-one
• 1H-Isoindol-1-one, 2,3-dihydro-6-Methoxy-
• JHEFFTKSFOORGS-UHFFFAOYSA-N
• 6-methoxyisoindolin-1-one, AldrichCPR
• AB00
• Q-102105
• MFCD08234735
• SCHEMBL2849831
• FT-0694769
• 132680-54-7
• CHEMBL4574905
• 6-Methoxy-2,3-dihydroisoindol-1-one; 6-Methoxyisoindolin-1-one
• DTXSID50554124
• A4779
• CS-W009154
• 6-Methoxy-1-isoindolinone
• Z1198176505
• AKOS006285500
• FS-2152
• EN300-175419
• SY056693
• J-517702
• AM20020398
• DB-031751
• DTXCID50504907

• MDL： MFCD08234735
• Inchi： 1S/C9H9NO2/c1-12-7-3-2-6-5-10-9(11)8(6)4-7/h2-4H,5H2,1H3,(H,10,11)
• InChI Key： JHEFFTKSFOORGS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(NC2)=O

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 0.7

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.208±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 189-190 ºC (ethyl acetate )
• Boiling Point: 428°C at 760 mmHg
• Flash Point: 219.442 °C
• Refractive Index: 1.565
• Solubility: Slightly soluble (3.3 g/l) (25 º C),
• PSA: 38.33000
• LogP: 1.26740

6-Methoxyisoindolin-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature